Cas no 776316-48-4 (N,N-Bis((S)-1-(2-methoxyphenyl)ethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine)

• Product Name: N,N-Bis((S)-1-(2-methoxyphenyl)ethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• CAS No: 776316-48-4
• MF: C₃₈H₃₄NO₄P
• MW: 599.654631137848
• MDL: MFCD17018757
• CID: 3159986
• PubChem ID: 11296345
• Update Time: 2025-07-09

N,N-Bis((S)-1-(2-methoxyphenyl)ethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Bis((S)-1-(2-methoxyphenyl)ethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (11bS)-N,N-Bis[(S)-(+)-1-(2-methoxyphenyl)ethyl]dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (11bR)-N,N-Bis[(1S)-1-(2-methoxyphenyl)ethyl]dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (aR)-N,N-Bis[(S)-1-(2-methoxyphenyl)ethyl]dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (aS)-4-[Bis[(S)-alpha-methyl-2-methoxybenzyl]amino]dinaphtho[2,1-d:
• 776316-53-1
• CS-0088090
• SCHEMBL17513108
• 776316-48-4
• N,N-Bis[(1S)-1-(2-methoxyphenyl)ethyl]-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• MFCD17018757
• (11bS)-N,N-Bis((S)-(+)-1-(2-methoxyphenyl)ethyl)dinaphtho(2,1-d:1',2'-f)(1,3,2)dioxaphosphepin-4-amine
• 811-452-0

• MDL： MFCD17018757
• Inchi： 1S/C38H34NO4P/c1-25(29-15-9-11-19-33(29)40-3)39(26(2)30-16-10-12-20-34(30)41-4)44-42-35-23-21-27-13-5-7-17-31(27)37(35)38-32-18-8-6-14-28(32)22-24-36(38)43-44/h5-26H,1-4H3/t25-,26-/m0/s1
• InChI Key： SCPIPBUVJMWXLH-UIOOFZCWSA-N
• SMILES： P1(N([C@@H](C)C2C=CC=CC=2OC)[C@@H](C)C2C=CC=CC=2OC)OC2C=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=CC=2O1

Computed Properties

• Exact Mass: 599.22254556 g/mol
• Monoisotopic Mass: 599.22254556 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 44
• Rotatable Bond Count: 7
• Complexity: 851
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 48
• Molecular Weight: 599.7

Experimental Properties

• Sensitiveness: moisture sensitive

Additional information on N,N-Bis((S)-1-(2-methoxyphenyl)ethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine

Comprehensive Analysis of N,N-Bis((S)-1-(2-methoxyphenyl)ethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine (CAS 776316-48-4)

The compound N,N-Bis((S)-1-(2-methoxyphenyl)ethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine (CAS 776316-48-4) is a highly specialized chiral organophosphorus ligand with significant applications in asymmetric catalysis. Its unique structural features, including the dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin core and (S)-1-(2-methoxyphenyl)ethyl substituents, make it a valuable tool for enantioselective transformations in pharmaceutical and fine chemical synthesis. Researchers are increasingly interested in this compound due to its potential to improve reaction efficiency and selectivity in C-C and C-X bond-forming reactions.

In recent years, the demand for chiral ligands like N,N-Bis((S)-1-(2-methoxyphenyl)ethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine has surged, driven by the pharmaceutical industry's focus on single-enantiomer drugs. The compound's ability to induce high enantiomeric excess (ee) in asymmetric hydrogenations and cross-coupling reactions aligns with modern green chemistry principles, reducing waste and improving atom economy. Its methoxyphenyl groups contribute to enhanced solubility in organic solvents, while the rigid dinaphtho backbone provides steric control for substrate differentiation.

The synthesis of CAS 776316-48-4 involves multi-step organic transformations, starting from optically pure (S)-1-(2-methoxyphenyl)ethanol. Key steps include phosphorylation of the dinaphthol precursor and subsequent amine introduction. Advanced analytical techniques such as X-ray crystallography and NMR spectroscopy confirm its stereochemical purity and molecular conformation. Recent studies highlight its exceptional performance in rhodium-catalyzed asymmetric hydrogenations of dehydroamino acid derivatives, achieving >99% ee in certain substrates.

From a commercial perspective, N,N-Bis((S)-1-(2-methoxyphenyl)ethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine represents a premium chiral auxiliary with growing market potential. Its application extends beyond traditional catalysis to emerging fields like metal-organic frameworks (MOFs) and chiral stationary phases for HPLC separation. The compound's stability under various reaction conditions and compatibility with transition metals make it particularly valuable for process chemistry optimization in API manufacturing.

Environmental and regulatory considerations for CAS 776316-48-4 follow standard organophosphorus compound guidelines. Proper handling requires inert atmosphere techniques due to potential sensitivity to moisture and oxygen. The compound's non-volatile nature and high molecular weight minimize inhalation risks, while its thermal stability allows for safe storage at room temperature when properly sealed. These characteristics position it favorably compared to more reactive phosphorus-containing reagents.

Future research directions for this compound include exploration of its photocatalytic properties and potential in energy storage materials. The extended π-conjugation system in the dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin moiety suggests possible applications in organic electronics. Additionally, modifications of the methoxyphenyl groups may lead to derivatives with tailored steric and electronic properties for specific catalytic applications.

For synthetic chemists seeking high-performance chiral ligands, N,N-Bis((S)-1-(2-methoxyphenyl)ethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine offers a compelling combination of structural rigidity and tunable stereoelectronic effects. Its successful application in numerous published asymmetric transformations demonstrates its versatility across different reaction types. As asymmetric synthesis continues to dominate pharmaceutical development, compounds like CAS 776316-48-4 will remain at the forefront of chiral technology innovation.